Cas no 921860-79-9 (2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide)

2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide is a synthetic organic compound featuring a quinoline core substituted with a benzylpiperidine moiety and an acetamide linker to a p-tolyl group. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to the benzylpiperidine pharmacophore. The quinoline-oxygen-acetamide architecture may enhance binding affinity and selectivity in biological systems. Its modular design allows for further derivatization, making it a versatile intermediate for drug discovery. The compound's stability and synthetic accessibility support its use in exploratory research for neuropharmacological applications.
2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide structure
921860-79-9 structure
Product Name:2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide
CAS No:921860-79-9
MF:C30H31N3O2
MW:465.586047410965
CID:5776455
PubChem ID:16826768
Update Time:2025-10-31

2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS024631798
    • 2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-(p-tolyl)acetamide
    • 2-[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxy-N-(4-methylphenyl)acetamide
    • F2255-0728
    • 921860-79-9
    • 2-{[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxy}-N-(4-methylphenyl)acetamide
    • 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide
    • Inchi: 1S/C30H31N3O2/c1-22-10-13-26(14-11-22)31-29(34)21-35-27-9-5-8-25-12-15-28(32-30(25)27)33-18-16-24(17-19-33)20-23-6-3-2-4-7-23/h2-15,24H,16-21H2,1H3,(H,31,34)
    • InChI Key: AMXBALCKCOLHIC-UHFFFAOYSA-N
    • SMILES: O(CC(NC1C=CC(C)=CC=1)=O)C1=CC=CC2C=CC(=NC=21)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 465.24162724g/mol
  • Monoisotopic Mass: 465.24162724g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 54.5Ų

2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide Pricemore >>

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Additional information on 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide

Chemical Compound CAS No. 921860-79-9: A Comprehensive Overview

The compound with CAS No. 921860-79-9, known as 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a quinoline core, a piperidine ring, and an acetamide group, making it a complex yet intriguing structure for researchers.

The quinoline moiety in the molecule is a well-known heterocyclic aromatic compound that has been extensively studied for its biological activities. Quinoline derivatives are often associated with anti-inflammatory, antitumor, and antimicrobial properties. In this compound, the quinoline ring is substituted at the 8-position with an oxy group linked to an acetamide moiety, which introduces additional functional groups that could enhance bioavailability and target specificity.

The 4-benzylpiperidine group attached to the quinoline ring adds another layer of complexity to the molecule. Piperidine derivatives are commonly found in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with various biological systems. The benzyl substitution further increases the lipophilicity of the molecule, potentially improving its absorption and distribution properties.

Recent studies have focused on the pharmacokinetic profiles of this compound, revealing promising results in terms of bioavailability and metabolic stability. Researchers have employed advanced computational models to predict the molecule's behavior in vivo, which has provided valuable insights into its potential therapeutic applications.

In terms of therapeutic applications, this compound has shown potential in targeting various disease states, including cancer and inflammatory disorders. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in disease progression, making it a candidate for further drug development.

The synthesis of 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-methylphenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time.

One of the most recent advancements in this area is the exploration of structure-activity relationships (SAR) for this compound class. By modifying substituents on the quinoline and piperidine rings, researchers have been able to fine-tune the molecule's pharmacological properties, leading to improved efficacy and reduced toxicity.

Moreover, the incorporation of an N-(4-methylphenyl)acetamide group introduces additional flexibility into the molecule's structure, allowing for enhanced interactions with target proteins. This feature has been particularly beneficial in optimizing the compound's selectivity for specific biological targets.

Looking ahead, there is significant interest in exploring the clinical potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this molecule through preclinical testing and into early-stage clinical trials.

In conclusion, CAS No. 921860-79-9 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising pharmacological properties, positions it as a strong candidate for future therapeutic interventions. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug development.

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